![molecular formula C20H21NO7 B8587797 Diethyl {[(5-benzoyl-1H-pyrrol-2-yl)acetyl]oxy}propanedioate CAS No. 140947-22-4](/img/structure/B8587797.png)
Diethyl {[(5-benzoyl-1H-pyrrol-2-yl)acetyl]oxy}propanedioate
Cat. No. B8587797
M. Wt: 387.4 g/mol
InChI Key: OUHSTSBPHGFITL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05082950
Procedure details
A mixture of 2-benzoylpyrrole (855 mg, 5 mmol), diethyl malonate (800 mg, 5 mmol), manganese(III) acetate dihydrate (4560 mg, 15 mmol) and sodium acetate (820 mg, 10 mmol) in acetic acid (30 mL) was stirred at 70° C. under a nitrogen atmosphere. The reaction mixture was diluted with diethyl ether and filtered. The filtrate was washed with 10% aqueous sodium hydroxide and saturated aqueous sodium chloride, dried (Na2SO4), and concentrated under reduced pressure. The residue was purified by column chromatography on silica eluting with hexane/ethyl acetate (70:30) to provide 1.00 g (57%) of diethyl (5-benzoylpyrrol-2-yl)acetoxy-methanedicarboxylate.
Yield
57%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:9]1[NH:10][CH:11]=[CH:12][CH:13]=1)(=[O:8])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[C:14]([O:22][CH2:23][CH3:24])(=[O:21])[CH2:15][C:16]([O:18][CH2:19][CH3:20])=[O:17].[C:25]([O-:28])(=[O:27])[CH3:26].[Na+]>C(O)(=O)C.C(OCC)C.O.O.C([O-])(=O)C.[Mn+3].C([O-])(=O)C.C([O-])(=O)C>[C:1]([C:9]1[NH:10][C:11]([CH2:26][C:25]([O:28][CH:15]([C:16]([O:18][CH2:19][CH3:20])=[O:17])[C:14]([O:22][CH2:23][CH3:24])=[O:21])=[O:27])=[CH:12][CH:13]=1)(=[O:8])[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1 |f:2.3,6.7.8.9.10.11|
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Inputs
Step One
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Name
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|
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Quantity
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855 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(=O)C=1NC=CC1
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Name
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|
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Quantity
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800 mg
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Type
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reactant
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Smiles
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C(CC(=O)OCC)(=O)OCC
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Name
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|
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Quantity
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820 mg
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Type
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reactant
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Smiles
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C(C)(=O)[O-].[Na+]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Name
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Quantity
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4560 mg
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Type
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catalyst
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Smiles
|
O.O.C(C)(=O)[O-].[Mn+3].C(C)(=O)[O-].C(C)(=O)[O-]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 70° C. under a nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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filtered
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WASH
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Type
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WASH
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Details
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The filtrate was washed with 10% aqueous sodium hydroxide and saturated aqueous sodium chloride
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by column chromatography on silica eluting with hexane/ethyl acetate (70:30)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(=O)C1=CC=C(N1)CC(=O)OC(C(=O)OCC)C(=O)OCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 57% | |
| YIELD: CALCULATEDPERCENTYIELD | 51.6% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
